Cas no 51029-20-0 (Benzonitrile, 4-(3-methyl-1-triazenyl)-)

• Product Name: Benzonitrile, 4-(3-methyl-1-triazenyl)-
• CAS No: 51029-20-0
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 363553
• PubChem ID: 322333
• Update Time: 2025-04-19

Benzonitrile, 4-(3-methyl-1-triazenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-methyl-1-triazenyl)-
• 4-(2-methyliminohydrazinyl)benzonitrile
• CHEMBL124105
• 1-p-cyano-phenyl-3-methyltriazene
• NSC279277
• 51029-20-0
• DTXSID90313979
• NSC-279277

• Inchi： 1S/C8H8N4/c1-10-12-11-8-4-2-7(6-9)3-5-8/h2-5H,1H3,(H,10,11)
• InChI Key： MOOVONBFLRIJPF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)/N=N/C

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.54